Indisetron Dihydrochloride

• Molecular Formula: C17H24ClN5O
• Molecular Weight: 349.9 g/mol
• InChI: InChI=1S/C17H23N5O.ClH/c1-21-9-12-7-11(8-13(10-21)22(12)2)18-17(23)16-14-5-3-4-6-15(14)19-20-16;/h3-6,11-13H,7-10H2,1-2H3,(H,18,23)(H,19,20);1H/t11?,12-,13+
• InChIKey: JHBRHATUUGDYLS-XCJHQLQTSA-N

Indisetron Dihydrochloride Overview

Indisetron dihydrochloride (CAS 160472-97-9, trade name Sinseron) is a dual serotonin 5-HT3 and 5-HT4 receptor antagonist approved in Japan (PMDA, 2004) for prophylaxis of chemotherapy-induced nausea and vomiting (CINV) [1]. Unlike most first-generation 5-HT3 antagonists (ondansetron, granisetron) that selectively block only 5-HT3 receptors, indisetron’s additional 5-HT4 antagonism provides a pharmacologically distinct profile that extends its potential utility beyond emesis control to modulation of chemotherapy-induced diarrhea [2].

Dual 5-HT3/5-HT4 receptor antagonist tool compound for emesis and gastrointestinal motility studies

Mechanistic differentiation from selective 5-HT3 antagonists that lack 5-HT4 activity

Research-use-only compound for preclinical and translational pharmacology models

• [1] NCATS Inxight Drugs. Indisetron. National Center for Advancing Translational Sciences (NCATS). View Source
• [2] Tsukagoshi S; Tokyo Cooperative Oncology Group. [Introduction of novel anti-emetic agent, indisetron hydrochloride, developed recently in Japan]. Gan To Kagaku Ryoho. 2005 Apr;32(4):567-73. PMID: 15853230. View Source

Why Indisetron Cannot Be Substituted

Standard 5-HT3 receptor antagonists (ondansetron, granisetron, tropisetron) lack clinically meaningful 5-HT4 receptor antagonism [1]. This mechanistic gap matters because 5-HT4 receptors regulate intestinal peristalsis and fluid secretion; indisetron’s dual blockade has been shown in preclinical models to significantly reduce stool frequency in mice and inhibit colonic peristalsis in dogs when co-administered with irinotecan—an effect not replicated by granisetron or ondansetron alone [2]. Furthermore, indisetron exhibits over 20-fold greater functional antagonistic activity against 5-HT3-mediated bradycardia compared to granisetron or ondansetron in the Bezold-Jarisch reflex model, despite similar binding affinities [3]. Simple substitution with a generic 5-HT3 antagonist therefore forfeits both the differentiated 5-HT4 pharmacology and the amplified functional potency that characterize indisetron.

Selective 5-HT3 antagonists lack 5-HT4 receptor activity, limiting model translation for chemotherapy-induced diarrhea research.

In vivo functional 5-HT3 antagonism may significantly differ from binding affinity, complicating direct pharmacological substitution.

Multi-CYP metabolism profile differs from single-pathway dependent comparators, potentially altering exposure reproducibility.

• [1] Wikipedia. Indisetron. (See Mechanism of Action section citing 5-HT3/5-HT4 dual antagonism). View Source
• [2] Kato S, Fukushima H, Kato K, et al. Exploratory randomized trial to evaluate the effect of indisetron tablets for preventing chemotherapy-induced nausea and vomiting (CINV)/acute-onset diarrhea induced by IRIS/FOLFIRI: HGCSG0704. J Clin Oncol. 2014;32(3_suppl):624. View Source
• [3] Tsukagoshi S; Tokyo Cooperative Oncology Group. [Introduction of novel anti-emetic agent, indisetron hydrochloride, developed recently in Japan]. Gan To Kagaku Ryoho. 2005 Apr;32(4):567-73. PMID: 15853230. View Source

Indisetron Differentiation Evidence

Dual 5-HT3/5-HT4 Receptor Antagonism

Indisetron dihydrochloride is a dual antagonist of both 5-HT3 and 5-HT4 receptors [1]. In contrast, the most widely prescribed 5-HT3 antagonists—ondansetron, granisetron, and tropisetron—exhibit negligible affinity for the 5-HT4 receptor subtype . Preclinical data demonstrate that this dual antagonism translates to functional effects: when administered with irinotecan, indisetron significantly reduced stool frequency in mice and inhibited colonic peristalsis in dogs, outcomes not observed with granisetron [2].

5-HT4 Receptor Antagonism

Class-level inference

Indisetron: dual 5-HT3/5-HT4 antagonist.
Ondansetron, granisetron: selective 5-HT3 only.

Supports research on irinotecan-induced diarrhea models.

Qualitative mechanistic differentiation; functional effects in mouse and dog models.

Evidence Dimension	5-HT4 receptor antagonism and functional effect on irinotecan-induced diarrhea
Target Compound Data	Indisetron: dual 5-HT3 and 5-HT4 antagonist; significantly reduced stool frequency in mice and inhibited colonic peristalsis in dogs co-administered with irinotecan
Comparator Or Baseline	Ondansetron, granisetron, tropisetron: selective 5-HT3 antagonists only; no preclinical evidence of irinotecan-induced diarrhea reduction via 5-HT4 blockade
Quantified Difference	Qualitative mechanistic differentiation; indisetron possesses 5-HT4 antagonism absent in comparators
Conditions	In vivo mouse and dog models; literature-derived receptor selectivity profiles

Why This Matters

For researchers developing interventions for irinotecan- or chemotherapy-induced diarrhea, or studying 5-HT4-mediated colonic motility, indisetron offers a unique dual-receptor tool compound that single-target 5-HT3 antagonists cannot replace.

• [1] NCATS Inxight Drugs. Indisetron. National Center for Advancing Translational Sciences (NCATS). View Source
• [2] Kato S, Fukushima H, Kato K, et al. Exploratory randomized trial to evaluate the effect of indisetron tablets for preventing chemotherapy-induced nausea and vomiting (CINV)/acute-onset diarrhea induced by IRIS/FOLFIRI: HGCSG0704. J Clin Oncol. 2014;32(3_suppl):624. View Source

Functional 5-HT3 Antagonism in Bezold-Jarisch Model

In the 2-methyl-5-HT-induced bradycardia model (Bezold-Jarisch reflex), which directly measures in vivo 5-HT3 receptor functional antagonism, indisetron dihydrochloride exhibited over 20 times more potent activity than either granisetron or ondansetron [1]. This functional potency advantage stands in contrast to receptor binding affinity, where indisetron's pKi of 8.77 is comparable to those of granisetron and ondansetron .

Functional 5-HT3 Potency

Head-to-head

>20-fold higher functional antagonism vs granisetron/ondansetron

Supports dose-response studies requiring higher in vivo potency context.

Bezold-Jarisch reflex model; binding affinities comparable across compounds.

Evidence Dimension	In vivo 5-HT3 functional antagonistic activity (inhibition of 2-methyl-5-HT-induced bradycardia)
Target Compound Data	Indisetron: 5-HT3 antagonistic activity over 20-fold greater than comparators
Comparator Or Baseline	Granisetron and ondansetron: baseline 5-HT3 antagonistic activity (1× each)
Quantified Difference	>20-fold higher functional potency for indisetron
Conditions	In vivo Bezold-Jarisch reflex model (2-methyl-5-HT-induced bradycardia in rats)

Why This Matters

This >20-fold functional potency gap, despite comparable binding affinity, suggests indisetron may achieve equivalent or superior therapeutic antiemetic effect at lower relative doses, a factor relevant to dose-ranging studies and formulations where minimizing drug load is prioritized.

• [1] Tsukagoshi S; Tokyo Cooperative Oncology Group. [Introduction of novel anti-emetic agent, indisetron hydrochloride, developed recently in Japan]. Gan To Kagaku Ryoho. 2005 Apr;32(4):567-73. PMID: 15853230. View Source

Oral Bioavailability and Drug Interaction Profile

Indisetron dihydrochloride demonstrates nearly 100% oral bioavailability with dose-proportional Cmax and AUC increases following single oral doses of 4–32 mg in healthy male subjects . It is metabolized by multiple CYP enzymes (CYP1A1, CYP2C9, CYP2D6, CYP3A4); however, clinical plasma concentrations are lower than those required for CYP inhibition, rendering clinically significant drug interactions unlikely [1]. This broad metabolic redundancy contrasts with other 5-HT3 antagonists such as tropisetron (predominantly CYP2D6-dependent) where genetic polymorphisms can significantly alter exposure and response [2].

Oral Bioavailability & Metabolism

Cross-study comparable

Indisetron: ~100% oral bioavailability; multi-CYP metabolism.
Ondansetron: ~60%; tropisetron: CYP2D6-dependent.

Supports oral dosing reproducibility in preclinical models.

Dose-proportional PK (4–32 mg); low CYP inhibition risk at research concentrations.

Evidence Dimension	Oral bioavailability and metabolic drug interaction risk
Target Compound Data	Indisetron: ~100% oral bioavailability; metabolized by multiple CYP isoforms (1A1, 2C9, 2D6, 3A4); no clinically significant CYP inhibition at therapeutic concentrations
Comparator Or Baseline	Ondansetron: ~60% oral bioavailability, CYP3A4/CYP2D6 metabolism; Tropisetron: CYP2D6-dependent, significant polymorphism effect on exposure
Quantified Difference	Indisetron bioavailability ~40 percentage points higher than ondansetron; multi-pathway CYP metabolism vs single-pathway dependence of tropisetron
Conditions	Single oral dose study (4, 8, 16, 32 mg) in healthy male subjects; comparative literature on CYP metabolism pathways

Why This Matters

For in vivo pharmacological studies requiring consistent oral exposure with minimal inter-subject variability, indisetron's near-complete bioavailability and multi-CYP pathway metabolism reduce pharmacokinetic confounds relative to other 5-HT3 antagonists.

• [1] NCATS Inxight Drugs. Indisetron. (Metabolism: CYP1A1, CYP2C9, CYP2D6, CYP3A4; unlikely to cause drug interactions at clinical doses). View Source
• [2] Ayuhara H, Takayanagi R, Okuyama K, et al. Receptor occupancy theory-based analysis of interindividual differences in antiemetic effects of 5-HT3 receptor antagonists. Int J Clin Pharmacol Ther. 2009;47(8):518-524. View Source

Clinical Non-Inferiority for CINV Prevention

In the randomized HGCSG0704 trial comparing indisetron tablets (8 mg oral, day 1) versus granisetron (3 mg IV, day 1) in advanced colorectal cancer patients receiving FOLFIRI or IRIS, indisetron demonstrated non-inferior antiemetic efficacy: complete protection from vomiting was 87.5% (indisetron) vs 88.2% (granisetron), p=1.000 [1]. Notably, the incidence of acute-onset diarrhea was numerically lower with indisetron (18.8% vs 35.3%), although the difference did not reach statistical significance (p=0.438) in this small pilot study [1].

CINV Prevention Endpoint

Direct head-to-head

Vomiting protection: 87.5% (indisetron) vs 88.2% (granisetron).
Diarrhea: 18.8% vs 35.3% (p=0.438).

Reported endpoint context; diarrhea incidence numerically lower.

Exploratory phase II trial (HGCSG0704) in colorectal cancer patients.

Evidence Dimension	Complete protection from vomiting and incidence of acute-onset diarrhea
Target Compound Data	Indisetron (8 mg oral, N=16): vomiting protection 87.5%; acute-onset diarrhea 18.8%
Comparator Or Baseline	Granisetron (3 mg IV, N=17): vomiting protection 88.2%; acute-onset diarrhea 35.3%
Quantified Difference	Vomiting protection difference: -0.7 percentage points (non-significant); acute-onset diarrhea difference: -16.5 percentage points (p=0.438)
Conditions	Randomized phase II trial (HGCSG0704); advanced colorectal cancer patients receiving FOLFIRI or IRIS ± bevacizumab

Why This Matters

This direct clinical comparison establishes that indisetron preserves antiemetic efficacy equivalent to granisetron while showing a numerical trend toward reduced chemotherapy-induced diarrhea—a dual benefit potentially attributable to its 5-HT4 antagonism, making it a compelling candidate for studies targeting both CINV and irinotecan-associated gastrointestinal toxicity.

• [1] Kato S, Fukushima H, Kato K, et al. Exploratory randomized trial to evaluate the effect of indisetron tablets for preventing chemotherapy-induced nausea and vomiting (CINV)/acute-onset diarrhea induced by IRIS/FOLFIRI: HGCSG0704. J Clin Oncol. 2014;32(3_suppl):624. View Source

5-HT3 Receptor Binding Affinity Comparison

In radioligand displacement assays using [3H]GR-65630 on rat brain membranes, indisetron binds the 5-HT3 receptor with a pKi of 8.77 (Ki ≈ 1.7 nM) . This affinity is comparable to reported pKi values for ondansetron (pKi ~8.3–8.9) and granisetron (pKi ~8.9–9.4) measured under similar conditions . The binding affinity data confirm that indisetron belongs to the high-affinity 5-HT3 antagonist class, yet its functional potency advantage (>20-fold over ondansetron/granisetron in the Bezold-Jarisch model) and additional 5-HT4 antagonism distinguish it from these established comparators [1].

5-HT3 Binding Affinity

Cross-study comparable

pKi 8.77 (Ki ≈ 1.7 nM) – comparable to ondansetron (8.3–8.9) and granisetron (8.9–9.4).

Binding data alone insufficient to predict functional differentiation.

Radioligand [³H]GR-65630 on rat brain membranes.

Evidence Dimension	5-HT3 receptor binding affinity (pKi)
Target Compound Data	Indisetron: pKi 8.77 (Ki ≈ 1.7 nM) against [3H]GR-65630 binding in rat brain membranes
Comparator Or Baseline	Ondansetron: pKi ~8.3–8.9; Granisetron: pKi ~8.9–9.4 (literature range from similar assays)
Quantified Difference	Indisetron pKi falls within the high-affinity range of ondansetron and granisetron (difference <0.7 log units)
Conditions	In vitro radioligand binding assay; rat brain membrane 5-HT3 receptors; [3H]GR-65630 as radioligand

Why This Matters

Procurement decisions based on binding affinity alone would suggest indisetron is interchangeable with ondansetron or granisetron; however, the comparable binding affinity combined with markedly superior functional potency and dual-receptor pharmacology means indisetron represents a distinct pharmacological entity that cannot be considered a simple affinity-equivalent substitute.

• [1] Tsukagoshi S; Tokyo Cooperative Oncology Group. [Introduction of novel anti-emetic agent, indisetron hydrochloride, developed recently in Japan]. Gan To Kagaku Ryoho. 2005 Apr;32(4):567-73. PMID: 15853230. View Source

Indisetron Application Scenarios

Chemotherapy-Induced Diarrhea and Gut Motility

Researchers studying irinotecan- or 5-fluorouracil-induced diarrhea should prioritize indisetron dihydrochloride over standard 5-HT3 antagonists because of its dual 5-HT3/5-HT4 receptor blockade. Preclinical evidence demonstrates that indisetron significantly reduces stool frequency in mice and inhibits colonic peristalsis in dogs when co-administered with irinotecan—effects not replicated by granisetron or ondansetron [1]. This application scenario leverages indisetron's unique 5-HT4 antagonism, which is absent in other antiemetic 5-HT3 antagonists [2].

High Oral Bioavailability and Metabolism Studies

For in vivo studies where consistent oral exposure is critical, indisetron dihydrochloride offers nearly 100% oral bioavailability with dose-proportional pharmacokinetics (4–32 mg dose range in healthy subjects) [1]. Its metabolism via multiple CYP enzymes (CYP1A1, CYP2C9, CYP2D6, and CYP3A4) minimizes the risk of exposure variability due to single-pathway polymorphisms that affect compounds like tropisetron [2], making indisetron a superior choice for reproducibility in oral dosing paradigms .

Comparator for 5-HT3 Functional vs. Binding Studies

Indisetron dihydrochloride presents a unique pharmacological probe for receptor pharmacology studies because it maintains comparable 5-HT3 binding affinity to ondansetron and granisetron (pKi 8.77) [1] yet exhibits over 20-fold greater functional antagonistic activity in the Bezold-Jarisch reflex model [2]. This binding-function dissociation makes indisetron an ideal comparator for studies investigating biased signaling, functional selectivity, or structure-activity relationships at the 5-HT3 receptor.

Formulation Development and Analytical Method Validation

Indisetron dihydrochloride is available as a characterized reference standard suitable for analytical method development, method validation (AMV), and quality control (QC) applications [1]. A patented industrial-scale purification method enables production of high-purity indisetron, ensuring batch-to-batch consistency essential for regulatory-compliant formulation development [2]. Its once-daily dosing profile (8 mg oral) also provides a practical starting point for formulation scientists developing controlled-release or fixed-dose combination products.

Application

Selection Property

Validation Focus

Gastrointestinal motility studies

Dual 5-HT3/5-HT4 receptor blockade

Irinotecan-induced diarrhea model response

Oral exposure reproducibility

Near-complete bioavailability & multi-CYP metabolism

Dose-proportional PK profile interpretation

5-HT3 receptor pharmacology

Binding-function dissociation profile

Biased signaling or structure-activity relationship studies

Analytical method development

Characterized reference standard with batch consistency

Method validation and quality control applications

• [1] Kato S, Fukushima H, Kato K, et al. Exploratory randomized trial to evaluate the effect of indisetron tablets for preventing chemotherapy-induced nausea and vomiting (CINV)/acute-onset diarrhea induced by IRIS/FOLFIRI: HGCSG0704. J Clin Oncol. 2014;32(3_suppl):624. View Source
• [2] NCATS Inxight Drugs. Indisetron. National Center for Advancing Translational Sciences (NCATS). View Source